Cas no 2023788-32-9 (Integrin modulator 1)

• Product Name: Integrin modulator 1
• CAS No: 2023788-32-9
• Molecular Formula: C₁₃H₁₄N₂O₄
• Molecular Weight: 262.261263370514
• CID: 4745567
• PubChem ID: 154734317

Integrin modulator 1 Properties

Names and Identifiers

• Integrin modulator 1
• TQR1316
• BDBM50505772
• 2-(4-oxo-1-(o-tolylcarbamoyl)azetidin-2-yl)acetic acid
• Chembl4589062
• G17537
• CS-0138299
• 2023788-32-9
• AKOS040755168
• HY-134130
• 2-[1-[(2-methylphenyl)carbamoyl]-4-oxoazetidin-2-yl]acetic acid
• SCHEMBL26547002
• MS-23692

• InChIKey： NMHXECODTXNHIV-UHFFFAOYSA-N
• Inchi： 1S/C13H14N2O4/c1-8-4-2-3-5-10(8)14-13(19)15-9(6-11(15)16)7-12(17)18/h2-5,9H,6-7H2,1H3,(H,14,19)(H,17,18)
• SMILES： O=C1CC(CC(=O)O)N1C(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 262.09535693 g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 262.09535693 g/mol
• Heavy Atom Count: 19
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 86.7
• Molecular Weight: 262.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas